2,2-Dichloro-1-(1-oxa-5-azaspiro[5.5]undecan-5-yl)ethan-1-one

• CAS No.: 71526-22-2
• Molecular Formula: C11H17Cl2NO2
• Molecular Weight: 266.16 g/mol
• IUPAC Name: 2,2-dichloro-1-(1-oxa-5-azaspiro[5.5]undecan-5-yl)ethanone
• InChI: InChI=1S/C11H17Cl2NO2/c12-9(13)10(15)14-7-4-8-16-11(14)5-2-1-3-6-11/h9H,1-8H2
• InChI Key: YHAOXSWOQSRJQE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)N(CCCO2)C(=O)C(Cl)Cl

Description

2,2-Dichloro-1-(1-oxa-5-azaspiro[5.5]undecan-5-yl)ethan-1-one is a useful research compound. Its molecular formula is C11H17Cl2NO2 and its molecular weight is 266.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

From a boiling mixture of 17.6 g. (0.18 moles) of cyclohexanone and 11.2 g. (0.15 moles) of 3-aminopropanol in 50 ml. of benzene the water formed is continuously distilled off. Boiling is continued until 2.7 ml. of water are separated. The reaction mixture is then cooled and 16 ml. (0.165 moles) of a 40% aqueous sodium hydroxide solution are added followed by a subsequent dropwise addition of 22.1 g. (0.15 moles) of dichloroacetyl chloride, with external salt/ice cooling.